Cas no 65914-17-2 ((E/Z)-Polydatin)

• Product Name: (E/Z)-Polydatin
• CAS No: 65914-17-2
• MF: C₂₀H₂₂O₈
• MW: 390.383886814117
• MDL: MFCD00210592
• CID: 58407
• PubChem ID: 24880655
• Update Time: 2025-05-21

(E/Z)-Polydatin Chemical and Physical Properties

Names and Identifiers

• (2S,3R,4S,5S,6R)-2-(3-Hydroxy-5-(4-hydroxystyryl)phenoxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• 3, 5, 4'-Trihydroxystilbene 3-glucoside
• 3-Hydroxy-5-[(1E)-2-(4-hydroxyphenyl)ethenyl]phenyl-beta-D-glucopyranoside
• PICEID
• (2S,3R,4S,5S,6R)-2-[3-hydroxy-5-[(E)-2-(4-hydroxyphenyl)ethenyl]phenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• 3.4'.5-Trihydroxystilbene-3-O-beta-D-glucopyranoside
• Polydatin
• (E)-Polydatin
• 3,4,5-Tsg
• Giant knotweed Extract
• Giant Knotweed P.E.
• Reservatrol-3-β-mono-D-glucoside
• Trans-Piceid
• trans-polydatin
• Resveratrol 3-O-β-D-glucopyranoside
• 3,4'-5-Trihydroxystilbene-3-beta-D-glucopyranoside
• Polydotin Peceid
• 3,4,5-Trihydroxystilbene-3-beta-monoglucoside
• Polydatin(Piceid)
• Resveratrol 3-beta-mono-D-glucoside
• 5-Tsg
• Resveratrol 3-O-beta-glucopyranoside
• MLS001424114
• XM261C37CQ
• 3,5,4'-Trihydroxystilbene 3-glucoside
• SMR000466371
• 5-Trihydroxystilbe
• (E/Z)-Polydatin
• (E/Z)-Piceid
• 3,4'-5-Trihydroxystilbene-3-beta-D-glucopyranoside, 97%
• DTXSID001030555
• (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-[3-[(E)-2-(4-hydroxyphenyl)ethenyl]-5-oxidanyl-phenoxy]oxane-3,4,5-triol
• (2S,3R,4S,5S,6R)-2-[3-hydroxy-5-[(E)-2-(4-hydroxyphenyl)vinyl]phenoxy]-6-methylol-tetrahydropyran-3,4,5-triol
• EN300-7416763
• resveratrol-3-O-glucoside
• Resveratrol 3-Glucoside
• MFCD00210592
• resveratrol 3-O-beta-D-glucoside
• UNII-XM261C37CQ
• NCGC00246971-10
• CS-0007830
• (E)-Piceid
• 5,4'-dihydroxystilbene-3-O-beta-D-Glcp
• AB00639953-07
• trans-Resveratrol 3-glucoside
• HMS2051A20
• 5-((1E)-2-(4-HYDROXYPHENYL)ETHENYL)-1,3-BENZENEDIOL-3-.BETA.-MONO-D-GLUCOSIDE
• CHEBI:8198
• MLS000759499
• E/Z-Piceid
• BRD-K43236057-001-07-1
• BDBM60919
• DTXCID101326795
• HY-N0120
• AKOS015961013
• LMPK13090012
• Q3902665
• s2390
• trans Resveratrol 3-O-b-D-glucopyranoside, 98%
• (2S,3R,4S,5S,6R)-2-{3-hydroxy-5-[(1E)-2-(4-hydroxyphenyl)ethenyl]phenoxy}-6-(hydroxymethyl)oxane-3,4,5-triol
• NCGC00246971-01
• beta-D-Glucopyranoside, 3-hydroxy-5-(2-(4-hydroxyphenyl)ethenyl)phenyl-, (E)-
• Q-100342
• 3-hydroxy-5-[(E)-2-(4-hydroxyphenyl)ethenyl]phenyl beta-D-glucopyranoside
• NCGC00246971-04
• NC00145
• 3,4',5-trihydroxystilbene-3-beta-D-glucoside
• .BETA.-D-GLUCOPYRANOSIDE, 3-HYDROXY-5-(2-(4-HYDROXYPHENYL)ETHENYL)PHENYL
• GLUCOPYRANOSIDE, 3-HYDROXY-5-(P-HYDROXYSTYRYL)PHENYL, beta-D-
• beta-D-Glucopyranoside, 3-hydroxy-5-(2-(4-hydroxyphenyl)ethenyl)phenyl
• GLUCOPYRANOSIDE, 3-HYDROXY-5-(P-HYDROXYSTYRYL)PHENYL, .BETA.-D-
• b-D-Glucopyranoside, 3-hydroxy-5-[2-(4-hydroxyphenyl)ethenyl]phenyl
• trans-resveratrol 3-beta-d-glucopyranoside
• 3-hydroxy-5-((E)-2-(4-hydroxyphenyl)ethenyl)phenyl beta-D-glucopyranoside
• 3,4'-5-TRIHYDROXYSTILBENE-3-.BETA.-D-GLUCOPYRANOSIDE
• Resveratrol 3-beta-D-glucoside
• DB11263
• Sooryehan Pure-Whitening Essence
• SCHEMBL41411
• 3-Hydroxy-5-[2-(4-hydroxyphenyl)ethenyl]phenyl beta-D-glucopyranoside
• trans-resveratrol 3-beta-D-glucoside
• AS-13910
• Sooryehan Pure Whitening Spot Treatment
• trans-resveratrol 3-O-beta-D-glucoside
• 27208-80-6
• trans Resveratrol 3-O-beta-D-glucopyranoside, 98%
• KS-5384
• CCG-100895
• Sooryehan Pure-Whitening
• Resveratrol 5-O-glucoside
• 3-Hydroxy-5-(2-(4-hydroxyphenyl)ethenyl)phenyl-beta-D-glucoside
• .BETA.-D-GLUCOPYRANOSIDE, 3-HYDROXY-5-((1E)-2-(4-HYDROXYPHENYL)ETHENYL)PHENYL
• 65914-17-2
• .beta.-D-Glucopyranoside, 3-hydroxy-5-[(1E)-2-(4-hydroxyphenyl)ethenyl]phenyl3,5,4'-Trihydroxystilbene 3-glucoside
• RESVERATROL 3-.BETA.-MONO-D-GLUCOSIDE [MI]
• E/Z-Polydatin
• Resveratrol 3-O-glucoside
• 3,4',5-Trihydroxystilbene-3-b-D-glucopyranoside
• W-203441
• cid_5281718
• 1ST157306
• 5-Trihydroxystilbene-3-beta-monoglucoside
• (2S,3R,4S,5S,6R)-2-[3-hydroxy-5-[(E)-2-(4-hydroxyphenyl)vinyl]phenoxy]-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol
• Resveratrol 3-.beta.-mono-d-glucoside
• resveratrol-3-O-b-mono-D-glucoside
• NS00069817
• trans-Resveratrol 3-O-glucoside
• trans-resveratrol 3-beta-glucoside
• 5,4'-dihydroxystilbene-3-O-beta-D-glucopyranoside
• DTXSID20897454
• (2S,3R,4S,5S,6R)-2-(3-hydroxy-5-((E)-4-hydroxystyryl)phenoxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• CHEBI:94610
• DA-69167
• 5-((1E)-2-(4-HYDROXYPHENYL)ETHENYL)-1,3-BENZENEDIOL-3-beta-MONO-D-GLUCOSIDE
• CHEMBL142652
• beta-D-GLUCOPYRANOSIDE, 3-HYDROXY-5-((1E)-2-(4-HYDROXYPHENYL)ETHENYL)PHENYL

• MDL： MFCD00210592
• Inchi： 1S/C20H22O8/c21-10-16-17(24)18(25)19(26)20(28-16)27-15-8-12(7-14(23)9-15)2-1-11-3-5-13(22)6-4-11/h1-9,16-26H,10H2/b2-1+/t16-,17-,18+,19-,20-/m1/s1
• InChI Key： HSTZMXCBWJGKHG-CUYWLFDKSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C=C(C=C(/C=C/C2C=CC(=CC=2)O)C=1)O

Computed Properties

• Exact Mass: 407.13400
• Monoisotopic Mass: 390.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 140
• Surface Charge: 0
• Tautomer Count: 21

Experimental Properties

• Color/Form: Not available
• Density: 1.5±0.1 g/cm3
• Melting Point: 223-226 °C (lit.)
• Boiling Point: 700.5°C at 760 mmHg
• Flash Point: 381.8±32.9 °C
• Refractive Index: 1.69
• PSA: 160.07000
• LogP: 0.49640
• Specific Rotation: -55 º (c=1,acetone)
• Optical Activity: [α]20/D −55°, c = 1 in acetone
• Solubility: Not available
• Vapor Pressure: No data available

(E/Z)-Polydatin Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Storage Condition：Sealed in dry,2-8°C

Additional information on (E/Z)-Polydatin

Comprehensive Overview of (E/Z)-Polydatin (CAS No. 65914-17-2): Properties, Applications, and Research Insights

(E/Z)-Polydatin, also known as piceid or trans-polydatin, is a naturally occurring stilbenoid glycoside derived from the roots of Polygonum cuspidatum (Japanese knotweed) and other plants. With the CAS registry number 65914-17-2, this bioactive compound has garnered significant attention in pharmaceutical, nutraceutical, and cosmetic research due to its structural similarity to resveratrol and enhanced bioavailability. The "E/Z" notation reflects its isomeric forms, with the E-isomer (trans-polydatin) being the predominant biologically active form.

Recent studies highlight (E/Z)-Polydatin's potential as an antioxidant, anti-inflammatory agent, and metabolic modulator, aligning with growing consumer interest in natural therapeutics and anti-aging solutions. Its mechanism of action involves Nrf2 pathway activation and SIRT1 modulation, making it a subject of investigation for conditions like oxidative stress, cardiovascular diseases, and skin health. Unlike free resveratrol, the glycoside moiety in polydatin improves its water solubility and intestinal absorption, addressing a key limitation in resveratrol-based formulations.

The compound's CAS no 65914-17-2 is frequently searched in conjunction with terms like "polydatin vs resveratrol," "polydatin benefits for skin," and "polydatin bioavailability," reflecting market demand for comparative analyses and application-specific data. Analytical techniques such as HPLC and LC-MS are employed to quantify its isomeric purity, particularly in standardized extracts where the E-isomer content determines therapeutic efficacy. Current Good Manufacturing Practice (cGMP) guidelines recommend maintaining ≥98% (E)-polydatin in pharmaceutical-grade material.

In cosmetic science, (E/Z)-Polydatin is gaining traction as a stable alternative to resveratrol in anti-aging serums and UV-protective formulations. Its ability to scavenge free radicals and inhibit MMP-1 (collagenase) positions it as a multifunctional active ingredient. Patent databases reveal increasing filings for polydatin-loaded nanoemulsions and transdermal delivery systems, addressing the compound's photostability challenges while enhancing skin permeation.

Emerging research explores 65914-17-2's role in mitochondrial biogenesis and gut microbiota modulation, topics trending in longevity research circles. Preclinical data suggests synergistic effects when combined with quercetin or nicotinamide riboside, creating opportunities for next-generation nutraceutical stacks. However, regulatory status varies by region: while approved as a dietary supplement ingredient in the US, the EU requires Novel Food authorization for specific applications of (E/Z)-Polydatin extracts.

Quality control of CAS 65914-17-2 involves rigorous testing for heavy metals, pesticide residues, and isomeric ratio, with advanced methods like chiral chromatography distinguishing the bioactive E-form from inactive isomers. The global market projects a 9.2% CAGR for polydatin-containing products through 2030, driven by demand in functional foods and cosmeceuticals. Sustainability concerns have prompted development of biotechnological production methods using engineered yeast strains, reducing reliance on plant extraction.

Future directions for (E/Z)-Polydatin research include clinical validation of its neuroprotective effects and optimization of delivery systems to overcome first-pass metabolism. Its multitarget activity profile—affecting AMPK, NF-κB, and SIRT pathways—makes it a promising candidate for precision nutrition formulations. As analytical standards evolve, the 65914-17-2 monograph is being updated to include spectral fingerprinting criteria for authentication, crucial for combating adulteration in the supply chain.